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Eseroline Eseroline Eseroline is a pyrroloindole that is 1,2,3,3a,8,8a-hexahydropyrrolo[2,3-b]indole substituted by methyl groups at positions 1, 3a and 8 and a hydroxy group at position 5. It is a metabolite of physostigmine and causes neuronal cell death by a mechanism involving loss of cell ATP. It has a role as an opioid analgesic and a human xenobiotic metabolite. It is a member of phenols and a pyrroloindole.
Brand Name: Vulcanchem
CAS No.: 469-22-7
VCID: VC0559743
InChI: InChI=1S/C13H18N2O/c1-13-6-7-14(2)12(13)15(3)11-5-4-9(16)8-10(11)13/h4-5,8,12,16H,6-7H2,1-3H3/t12-,13+/m1/s1
SMILES: CC12CCN(C1N(C3=C2C=C(C=C3)O)C)C
Molecular Formula: C13H18N2O
Molecular Weight: 218.29 g/mol

Eseroline

CAS No.: 469-22-7

Reference Standards

VCID: VC0559743

Molecular Formula: C13H18N2O

Molecular Weight: 218.29 g/mol

* For research use only. Not for human or veterinary use.

Eseroline - 469-22-7

Description Eseroline is a pyrroloindole that is 1,2,3,3a,8,8a-hexahydropyrrolo[2,3-b]indole substituted by methyl groups at positions 1, 3a and 8 and a hydroxy group at position 5. It is a metabolite of physostigmine and causes neuronal cell death by a mechanism involving loss of cell ATP. It has a role as an opioid analgesic and a human xenobiotic metabolite. It is a member of phenols and a pyrroloindole.
CAS No. 469-22-7
Product Name Eseroline
Molecular Formula C13H18N2O
Molecular Weight 218.29 g/mol
IUPAC Name (3aR,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol
Standard InChI InChI=1S/C13H18N2O/c1-13-6-7-14(2)12(13)15(3)11-5-4-9(16)8-10(11)13/h4-5,8,12,16H,6-7H2,1-3H3/t12-,13+/m1/s1
Standard InChIKey HKGWQUVGHPDEBZ-OLZOCXBDSA-N
Isomeric SMILES C[C@@]12CCN([C@@H]1N(C3=C2C=C(C=C3)O)C)C
SMILES CC12CCN(C1N(C3=C2C=C(C=C3)O)C)C
Canonical SMILES CC12CCN(C1N(C3=C2C=C(C=C3)O)C)C
Synonyms Eseroline (-)-Eseroline (3aS,8aR)-1,3a,8-trimethyl-1,2,3,3a,8,8a-hexahydropyrrolo[2,3-b]indol-5-ol
PubChem Compound 119198
Last Modified Feb 18 2024

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